Cas no 2138158-93-5 (4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one)

4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one is a heterocyclic compound featuring a benzothiazolone core substituted with chloro and fluoro groups at the 4- and 5-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both halogen substituents enhances its utility in cross-coupling reactions and further functionalization. Its rigid bicyclic framework contributes to stability, while the electron-withdrawing effects of the halogens influence its electronic properties, facilitating applications in medicinal chemistry. The compound is particularly useful in the development of bioactive molecules, offering precise control over molecular interactions and selectivity in target binding.
4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one structure
2138158-93-5 structure
Product Name:4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
CAS No:2138158-93-5
MF:C7H3ClFNOS
MW:203.621222734451
CID:5603493
PubChem ID:165948783
Update Time:2025-06-14

4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1117700
    • 2138158-93-5
    • 4-chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
    • 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
    • Inchi: 1S/C7H3ClFNOS/c8-6-3(9)1-2-4-5(6)7(11)10-12-4/h1-2H,(H,10,11)
    • InChI Key: PGSVJJLDVRBPCC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2=C1C(NS2)=O)F

Computed Properties

  • Exact Mass: 202.9607907g/mol
  • Monoisotopic Mass: 202.9607907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.4Ų

4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Pricemore >>

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4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Related Literature

Additional information on 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one

Recent Advances in the Study of 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS: 2138158-93-5)

The compound 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS: 2138158-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzothiazole core, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the unique structural features of 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one make it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's selectivity, which minimizes off-target effects and reduces potential toxicity.

In addition to its kinase inhibitory properties, 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one has been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. This finding opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

The synthetic chemistry community has also made strides in optimizing the production of 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one. A 2022 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route that reduces the use of hazardous reagents and improves overall efficiency. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound and its derivatives.

Looking ahead, researchers are exploring the potential of 4-Chloro-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one in combination therapies and as a lead compound for further structural modifications. Its versatility and promising biological activities position it as a valuable candidate for future drug development efforts. Continued research will likely focus on in vivo efficacy studies, toxicity profiling, and the development of formulations suitable for clinical use.

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